Cas no 39137-30-9 (2,4-Thiazolidinedione, 3-pentyl-)
39137-30-9 structure
Product Name:2,4-Thiazolidinedione, 3-pentyl-
CAS No:39137-30-9
MF:C8H13NO2S
MW:187.25932097435
CID:1499321
Update Time:2024-08-24
2,4-Thiazolidinedione, 3-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 3-pentyl-
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- Inchi: 1S/C8H13NO2S/c1-2-3-4-5-9-7(10)6-12-8(9)11/h2-6H2,1H3
- InChI Key: RKUASIKVIDBCST-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(CCCCC)C1=O
Computed Properties
- Exact Mass: 187.06679
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 102 °C(Press: 0.5 Torr)
- PSA: 37.38
- pka: -2.21±0.20(Predicted)
2,4-Thiazolidinedione, 3-pentyl- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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